Cas no 1245913-51-2 (1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid
• CAS No: 1245913-51-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD18257048
• CID: 4770942
• PubChem ID: 67154736
• Update Time: 2025-05-21

1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid
• tetrahydronaphthyridine carboxylic acid
• SB32163

• MDL： MFCD18257048
• Inchi： 1S/C9H10N2O2/c12-9(13)7-4-3-6-2-1-5-10-8(6)11-7/h1-2,5,7H,3-4H2,(H,10,11)(H,12,13)
• InChI Key： STHHGCBNJNGKMK-UHFFFAOYSA-N
• SMILES： OC(C1CCC2=CC=CN=C2N1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid

Comprehensive Guide to 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid (CAS No. 1245913-51-2): Properties, Applications, and Market Insights

1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid (CAS No. 1245913-51-2) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This heterocyclic molecule, featuring a naphthyridine core, has garnered attention for its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for more complex molecular architectures.

The compound's unique structure combines a tetrahydro-naphthyridine framework with a carboxylic acid functional group, making it particularly interesting for medicinal chemistry applications. Its molecular formula and weight, along with precise physicochemical properties, are carefully documented in scientific literature. The presence of both nitrogen atoms in the [1,8]naphthyridine system contributes to its potential as a pharmacophore in drug design.

Recent studies highlight the importance of 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid in developing novel therapeutic agents. Its structural features make it suitable for targeting various biological pathways, particularly in neurological and inflammatory conditions. The compound's hydrogen bonding capabilities and potential for molecular interactions are subjects of ongoing research in academic and industrial laboratories worldwide.

From a synthetic chemistry perspective, 1245913-51-2 serves as a valuable intermediate for constructing more complex molecules. The carboxylic acid moiety allows for diverse derivatization possibilities, enabling researchers to create libraries of compounds for screening purposes. This flexibility has made it a popular choice in combinatorial chemistry approaches and high-throughput screening platforms.

The global market for specialized chemical intermediates like 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid has shown steady growth, driven by increasing demand from the pharmaceutical sector. Suppliers typically offer this compound with high purity grades suitable for research applications, with analytical data including HPLC, NMR, and mass spectrometry characterization. Proper storage conditions, typically at controlled temperatures, are essential to maintain its stability over time.

Environmental and safety considerations for handling 1245913-51-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this material. The compound's biodegradability and ecotoxicological profile are subjects of ongoing assessment as part of responsible chemical development practices.

Innovative applications of 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid extend beyond traditional pharmaceutical uses. Recent patent literature reveals its incorporation into advanced materials, including metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a chelating ligand has opened new possibilities in materials science and catalysis research.

Quality control standards for 1245913-51-2 typically require rigorous analytical verification. Reputable suppliers provide comprehensive certificates of analysis detailing parameters such as purity, residual solvents, and heavy metal content. These specifications are particularly important for pharmaceutical applications where stringent quality requirements apply.

The synthesis of 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid involves multi-step organic transformations, often starting from commercially available naphthyridine precursors. Recent methodological improvements have focused on increasing yields and reducing environmental impact through green chemistry principles. Process optimization continues to be an active area of research for industrial-scale production.

From a regulatory perspective, 1245913-51-2 currently falls under general chemical classification schemes. However, researchers should stay informed about evolving regulations, particularly concerning REACH compliance and other regional chemical management systems. Proper documentation and safety data sheets are essential for international shipments and laboratory use.

Future research directions for 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid include exploring its potential in bioconjugation chemistry and prodrug development. The compound's versatility makes it attractive for creating targeted drug delivery systems and diagnostic agents. These emerging applications highlight the continuing relevance of this chemical scaffold in cutting-edge research.

For researchers sourcing 1245913-51-2, considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many contract research organizations now offer custom synthesis and derivatization services based on this core structure, enabling more efficient drug discovery workflows. The compound's growing importance is reflected in its increasing presence in scientific literature and patent applications.

Analytical characterization techniques for 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid continue to advance alongside technological developments. Modern spectroscopic methods and chromatographic techniques allow for more precise structural verification and purity assessment. These capabilities are crucial for ensuring research reproducibility and meeting regulatory requirements in pharmaceutical development.

The intellectual property landscape surrounding 1245913-51-2 and its derivatives is evolving rapidly. Researchers should conduct thorough patent searches before developing new applications, particularly in competitive therapeutic areas. The compound's structural features have inspired numerous proprietary modifications, each protected by specific claims in various jurisdictions.

In conclusion, 1,2,3,4-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid represents a versatile and valuable chemical entity with broad potential across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation in drug discovery, materials science, and beyond. As research methodologies advance, this compound will likely play an increasingly important role in developing next-generation scientific solutions.